Cas no 1088994-20-0 (Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate)

Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate is a benzoate ester derivative featuring a pyrimidine substituent at the 2-position and a methyl group at the 5-position of the benzene ring. This compound exhibits a well-defined molecular structure, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its pyrimidine moiety enhances its potential as a building block for bioactive molecules, particularly in the development of heterocyclic compounds with applications in medicinal chemistry. The ester group provides reactivity for further functionalization, while the methyl substitution contributes to improved stability and lipophilicity. The compound's purity and consistent quality make it suitable for precise synthetic applications, including the preparation of more complex molecular architectures. Its structural features suggest utility in the design of enzyme inhibitors or receptor ligands.
Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate structure
1088994-20-0 structure
Product Name:Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate
CAS No:1088994-20-0
MF:C13H12N2O2
MW:228.246582984924
CID:1038333
PubChem ID:58332757
Update Time:2025-07-02

Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate
    • methyl 5-methyl-2-pyrimidin-2-ylbenzoate
    • DTXSID60729104
    • 1088994-20-0
    • SCHEMBL1421933
    • SB60310
    • CS-0113691
    • DA-15740
    • A895177
    • Methyl5-methyl-2-(pyrimidin-2-yl)benzoate
    • MDL： MFCD23135805
    • Inchi： 1S/C13H12N2O2/c1-9-4-5-10(11(8-9)13(16)17-2)12-14-6-3-7-15-12/h3-8H,1-2H3
    • InChI Key： CLMWIPNRUDBNEW-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=C(C)C=CC=1C1N=CC=CN=1)=O

Computed Properties

  • Exact Mass: 228.09000
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.08000
  • LogP: 2.23860

Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate Pricemore >>

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Methyl 5-methyl-2-(pyrimidin-2-yl)benzoate Production Method

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